![molecular formula C16H21ClN4O B7352788 (2R,3R)-N-[(5-chloropyridin-3-yl)methyl]-2-(1-ethylimidazol-2-yl)oxan-3-amine](/img/structure/B7352788.png)
(2R,3R)-N-[(5-chloropyridin-3-yl)methyl]-2-(1-ethylimidazol-2-yl)oxan-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R,3R)-N-[(5-chloropyridin-3-yl)methyl]-2-(1-ethylimidazol-2-yl)oxan-3-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry.
Scientific Research Applications
(2R,3R)-N-[(5-chloropyridin-3-yl)methyl]-2-(1-ethylimidazol-2-yl)oxan-3-amine has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit potent inhibitory activity against various enzymes such as protein kinases and phosphodiesterases, which are involved in various diseases such as cancer, inflammation, and neurological disorders. Additionally, this compound has shown promising results in the treatment of malaria and tuberculosis.
Mechanism of Action
The mechanism of action of (2R,3R)-N-[(5-chloropyridin-3-yl)methyl]-2-(1-ethylimidazol-2-yl)oxan-3-amine involves the inhibition of enzymes such as protein kinases and phosphodiesterases. This leads to the disruption of various signaling pathways involved in disease progression, ultimately leading to the inhibition of disease development.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific enzyme that it inhibits. For example, inhibition of protein kinases can lead to the suppression of cell growth and proliferation, while inhibition of phosphodiesterases can lead to the relaxation of smooth muscles and vasodilation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (2R,3R)-N-[(5-chloropyridin-3-yl)methyl]-2-(1-ethylimidazol-2-yl)oxan-3-amine in lab experiments is its potent inhibitory activity against various enzymes. This makes it a valuable tool for studying the role of these enzymes in disease development. However, one limitation is the potential for off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the use of (2R,3R)-N-[(5-chloropyridin-3-yl)methyl]-2-(1-ethylimidazol-2-yl)oxan-3-amine in scientific research. One direction is the development of more potent and selective inhibitors of specific enzymes. Another direction is the exploration of novel therapeutic applications for this compound, such as in the treatment of other infectious diseases or neurological disorders. Additionally, the use of this compound in combination with other drugs could lead to synergistic effects and improved treatment outcomes.
Synthesis Methods
The synthesis method of (2R,3R)-N-[(5-chloropyridin-3-yl)methyl]-2-(1-ethylimidazol-2-yl)oxan-3-amine involves the reaction of 2-(1-ethylimidazol-2-yl)oxirane with 5-chloro-3-formylpyridine in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with an amine to yield the final compound.
properties
IUPAC Name |
(2R,3R)-N-[(5-chloropyridin-3-yl)methyl]-2-(1-ethylimidazol-2-yl)oxan-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21ClN4O/c1-2-21-6-5-19-16(21)15-14(4-3-7-22-15)20-10-12-8-13(17)11-18-9-12/h5-6,8-9,11,14-15,20H,2-4,7,10H2,1H3/t14-,15-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEZPGPNARJPHMT-HUUCEWRRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CN=C1C2C(CCCO2)NCC3=CC(=CN=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C=CN=C1[C@H]2[C@@H](CCCO2)NCC3=CC(=CN=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.82 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.